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Compound of Interest

Compound Name: MCC950 sodium

Cat. No.: B606777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
MCC950 is a potent and highly specific small-molecule inhibitor of the NLRP3 inflammasome, a

key component of the innate immune system implicated in numerous inflammatory diseases.[1]

Consistent and accurate preparation of MCC950 stock solutions is fundamental for achieving

reproducible results in both in vitro and in vivo research. This document provides detailed

protocols for the preparation of MCC950 stock solutions using either Dimethyl Sulfoxide

(DMSO) for non-aqueous applications or water for the more soluble sodium salt form. It

includes a comprehensive data summary, step-by-step experimental procedures, and critical

considerations for solvent selection, storage, and handling.

Data Presentation: Properties of MCC950
The choice of solvent is critically dependent on the specific form of MCC950 being used (free

acid vs. sodium salt). The sodium salt offers significantly higher aqueous solubility. All

quantitative data are summarized in the table below for easy comparison.
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Parameter MCC950 in DMSO
MCC950 Sodium
Salt in Water

MCC950 Sodium
Salt in DMSO

Molecular Weight (

g/mol )
~404.5[2] ~426.5[3] ~426.5[3]

Solubility ~5-81 mg/mL[2][4]
≥30-100 mg/mL (with

gentle warming)[3][5]

≥21.45-40 mg/mL[3]

[5]

Recommended Stock

Concentration
10-200 mM 10-100 mM 10-40 mM

Storage Temperature

(Aliquots)
-20°C or -80°C -20°C -20°C or -80°C

Solution Stability

≥4 years (as solid); 1

month at -20°C or 1

year at -80°C in

solution[2][6]

Not recommended for

storage >1 day[2]

1 month at -20°C or 1

year at -80°C in

solution[6]

Note: The solubility of MCC950 and its sodium salt in DMSO can be reduced by moisture.

Always use fresh, anhydrous DMSO for best results.[4][6]

Experimental Protocols
Protocol 1: Preparation of 10 mM MCC950 Stock
Solution in DMSO
This protocol is suitable for the free acid form of MCC950.

Materials:

MCC950 (FW: 404.5 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated precision balance
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Vortex mixer

Calibrated micropipettes

Procedure:

Preparation: In a sterile environment (e.g., a biological safety cabinet), allow the MCC950

vial and anhydrous DMSO to equilibrate to room temperature.

Weighing: Accurately weigh 4.05 mg of MCC950 powder and transfer it to a sterile

microcentrifuge tube.

Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the MCC950 powder.

Dissolution: Cap the tube securely and vortex at medium-high speed until the solid is

completely dissolved. The solution should be clear and colorless. If dissolution is slow, gentle

warming (e.g., in a 37°C water bath for 5-10 minutes) can be applied.

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the 10 mM stock solution into

smaller, single-use aliquots (e.g., 20-50 µL) in sterile tubes.

Storage: Store the aliquots upright at -20°C for short-term use (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[6]

Protocol 2: Preparation of 10 mM MCC950 Sodium Salt
Stock Solution in Water
This protocol is specifically for the water-soluble sodium salt form of MCC950.

Materials:

MCC950 Sodium Salt (FW: 426.5 g/mol )

Sterile, nuclease-free water (e.g., cell culture grade, WFI)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated precision balance
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Vortex mixer

Calibrated micropipettes

Procedure:

Preparation: Work in a sterile environment. Allow the MCC950 sodium salt vial and sterile

water to come to room temperature.

Weighing: Weigh 4.27 mg of MCC950 sodium salt powder and place it in a sterile

microcentrifuge tube.

Solubilization: Add 1 mL of sterile water to the powder.

Dissolution: Cap the tube and vortex thoroughly. Gentle warming may be required to achieve

complete dissolution.[5]

Usage:It is strongly recommended to use aqueous solutions of MCC950 fresh and not to

store them for more than one day.[2] If immediate use is not possible, filter-sterilize the

solution through a 0.22 µm syringe filter into a new sterile tube before aliquoting.

Storage (if necessary): Store aliquots at -20°C, but prioritize immediate use for best results.

Visualized Workflow and Mechanism of Action
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Experimental Workflow: Stock Solution Preparation

Equilibrate Reagents
(MCC950 & Solvent)

Weigh MCC950 Powder

Add Sterile Solvent
(DMSO or Water)

Vortex to Dissolve
(Warm if needed)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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